Cas no 22354-35-4 (2-cyclopentylcyclopent-2-en-1-one)

2-cyclopentylcyclopent-2-en-1-one structure
22354-35-4 structure
Product Name:2-cyclopentylcyclopent-2-en-1-one
CAS No:22354-35-4
MF:C10H14O
MW:150.217563152313
CID:912322
PubChem ID:89673
Update Time:2025-04-19

2-cyclopentylcyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopentylcyclopent-2-en-1-one
    • 2-Cyclopenten-1-one,2-cyclopentyl
    • 2-Cyclopentyl-2-cyclopentanon
    • 2-Cyclopentyl-2-cyclopenten-1-one
    • Einecs 244-931-2
    • DTXSID30176888
    • SCHEMBL1021060
    • 2-Cyclopenten-1-one, 2-cyclopentyl-
    • 22354-35-4
    • NS00027144
    • IAHUXRDIKWJXQM-UHFFFAOYSA-N
    • Inchi: 1S/C10H14O/c11-10-7-3-6-9(10)8-4-1-2-5-8/h6,8H,1-5,7H2
    • InChI Key: IAHUXRDIKWJXQM-UHFFFAOYSA-N
    • SMILES: O=C1CCC=C1C1CCCC1

Computed Properties

  • Exact Mass: 150.10400
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.46590

2-cyclopentylcyclopent-2-en-1-one Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-cyclopentylcyclopent-2-en-1-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  6 h, 60 °C
Reference
Synthesis of unsaturated spiroacetals with catalytic condensation of cyclopentanone derivatives with 1,2 ethanediol
Abbaszadeh, Narmin S., Neft Kimyasi va Neft E'mali Proseslari, 2019, 20(4), 500-505

2-cyclopentylcyclopent-2-en-1-one Raw materials

2-cyclopentylcyclopent-2-en-1-one Preparation Products

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